Cas no 1261878-96-9 (Ethyl 2-chloro-6-iodobenzoate)

Ethyl 2-chloro-6-iodobenzoate structure
Ethyl 2-chloro-6-iodobenzoate structure
Product Name:Ethyl 2-chloro-6-iodobenzoate
CAS No:1261878-96-9
MF:C9H8ClIO2
MW:310.516094207764
CID:1088573
PubChem ID:73554254
Update Time:2025-04-20

Ethyl 2-chloro-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloro-6-iodobenzoate
    • Ethyl2-chloro-6-iodobenzoate
    • DB-334104
    • 1261878-96-9
    • Inchi: 1S/C9H8ClIO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
    • InChI Key: QQBBYUPICPBRQV-UHFFFAOYSA-N
    • SMILES: IC1C=CC=C(C=1C(=O)OCC)Cl

Computed Properties

  • Exact Mass: 309.92575g/mol
  • Monoisotopic Mass: 309.92575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Ethyl 2-chloro-6-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094441-10g
Ethyl 2-chloro-6-iodobenzoate
1261878-96-9 95%
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459.62 USD 2021-06-17
Alichem
A019094441-25g
Ethyl 2-chloro-6-iodobenzoate
1261878-96-9 95%
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795.96 USD 2021-06-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1638959-10g
Ethyl 2-chloro-6-iodobenzoate
1261878-96-9 98%
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¥5896.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1638959-25g
Ethyl 2-chloro-6-iodobenzoate
1261878-96-9 98%
25g
¥11781.00 2024-08-09
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